Cas no 78524-74-0 (Hexanoic acid,5-amino-6-hydroxy-4-oxo-)
78524-74-0 structure
Product Name:Hexanoic acid,5-amino-6-hydroxy-4-oxo-
CAS No:78524-74-0
MF:C6H11NO4
MW:161.155842065811
CID:572550
PubChem ID:174149
Update Time:2025-04-19
Hexanoic acid,5-amino-6-hydroxy-4-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid,5-amino-6-hydroxy-4-oxo-
- 4-keto-5-amino-6-hydroxyhexanoic acid
- 5-amino-6-hydroxy-4-oxohexanoic acid
- DTXSID80999822
- Hexanoic acid, 5-amino-6-hydroxy-4-oxo-
- KA-6-Hha
- 78524-74-0
- SCHEMBL16431298
-
- Inchi: 1S/C6H11NO4/c7-4(3-8)5(9)1-2-6(10)11/h4,8H,1-3,7H2,(H,10,11)
- InChI Key: PLPRTZMQOHOKQU-UHFFFAOYSA-N
- SMILES: OCC(C(CCC(=O)O)=O)N
Computed Properties
- Exact Mass: 161.06880783g/mol
- Monoisotopic Mass: 161.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.5
- Topological Polar Surface Area: 101Ų
Hexanoic acid,5-amino-6-hydroxy-4-oxo- Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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